Cas no 1185147-81-2 (2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3)

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 structure
1185147-81-2 structure
Product name:2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3
CAS No:1185147-81-2
MF:C10H18O4
MW:202.24752
CID:1061998
PubChem ID:46780948

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3
    • 2-tert-butyl-5-(trideuteriomethyl)-1,3-dioxane-5-carboxylic acid
    • 1185147-81-2
    • DTXSID10675743
    • 2-tert-Butyl-5-(~2~H_3_)methyl-1,3-dioxane-5-carboxylic acid
    • 2-tert-Butyl-5-(methyl-d3)-1,3-dioxane-5-carboxylic Acid
    • Inchi: InChI=1S/C10H18O4/c1-9(2,3)8-13-5-10(4,6-14-8)7(11)12/h8H,5-6H2,1-4H3,(H,11,12)/i4D3
    • InChI Key: KTTYIKKAGVPDJZ-GKOSEXJESA-N
    • SMILES: [2H]C([2H])([2H])C1(COC(OC1)C(C)(C)C)C(=O)O

Computed Properties

  • Exact Mass: 205.13900
  • Monoisotopic Mass: 205.139
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 296.5±35.0 °C at 760 mmHg
  • Flash Point: 109.6±19.4 °C
  • PSA: 55.76000
  • LogP: 1.49630
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 Security Information

2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B693297-10mg
2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3
1185147-81-2
10mg
$ 1171.00 2023-04-18
TRC
B693297-1mg
2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3
1185147-81-2
1mg
$ 150.00 2023-04-18

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